Cas no 358-71-4 (Isopentenyl pyrophosphate)

Isopentenyl pyrophosphate structure
Isopentenyl pyrophosphate structure
Product Name:Isopentenyl pyrophosphate
CAS No:358-71-4
MF:C5H12O7P2
MW:246.09210395813
CID:307444
PubChem ID:1195
Update Time:2025-04-19

Isopentenyl pyrophosphate Chemical and Physical Properties

Names and Identifiers

    • Isopentenyl pyrophosphate
    • 3-Methyl-3-butenyl pyrophosphate
    • 3-methylbut-3-en-1-yl trihydrogen diphosphate
    • 3-methylbutyl trihydrogen diphosphate
    • delta-3-Isopentenyl pyrophosphat
    • Diphosphoric acid mono(3-methyl-3-butenyl) ester
    • Isopentenyl diphosphate
    • Mono(3-methyl-3-butenyl) diphosphate
    • BDBM25257
    • Q417403
    • [14C]isopentenyl diphosphate
    • delta3-Isopentenyl diphosphate
    • C00129
    • CHEBI:16584
    • delta3-methyl-3-butenyl diphosphate
    • Diphosphoric acid, mono(3-methyl-3-butenyl) ester
    • ISOPENTENYL PYROPHOSPHATE AMMONIUM 200
    • DB04714
    • Diphosphoric acid, P-(3-methyl-3-buten-1-yl) ester
    • IPPP
    • delta3-isopentenyl pyrophosphate
    • LMPR01010008
    • isopentenyl-pp
    • ({hydroxy[(3-methylbut-3-en-1-yl)oxy]phosphoryl}oxy)phosphonic acid
    • 3-methylbut-3-enyl phosphono hydrogen phosphate
    • Isopentenyl Pyrophosphate Ammonium Salt
    • 358-71-4
    • IPP
    • delta(3)-isopentenyl-PP
    • GTPL3048
    • DTXSID80861893
    • LSC8849M7B
    • Isopentenyl-diphosphate
    • 3-METHYLBUT-3-ENYL TRIHYDROGEN DIPHOSPHATE
    • SCHEMBL125521
    • NUHSROFQTUXZQQ-UHFFFAOYSA-N
    • DIPHOSPHORIC ACID,P-(3-METHYL-3-BUTEN-1-YL) ESTER
    • isopentenylpyrophosphate
    • [14C]IPP
    • 3-Buten-1-ol, 3-methyl-, pyrophosphate
    • UNII-LSC8849M7B
    • CHEMBL356362
    • NS00015139
    • Epitope ID:194668
    • delta-3-Isopentenyl pyrophosphate
    • 3-methylbut-3-enyl diphosphate trianion
    • 3-methylbut-3-enyl pyrophosphate
    • 3-methylbut-3-enyl diphosphate
    • 3-methylbut-3-en-1-yl diphosphate
    • Inchi: 1S/C5H12O7P2/c1-5(2)3-4-11-14(9,10)12-13(6,7)8/h1,3-4H2,2H3,(H,9,10)(H2,6,7,8)
    • InChI Key: NUHSROFQTUXZQQ-UHFFFAOYSA-N
    • SMILES: P(=O)(O)(OP(=O)(O)O)OCCC(=C)C

Computed Properties

  • Exact Mass: 248.02152
  • Monoisotopic Mass: 246.006
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 6
  • Complexity: 293
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 113A^2
  • XLogP3: -0.9

Experimental Properties

  • Density: 1.542
  • Boiling Point: 417°Cat760mmHg
  • Flash Point: 206°C
  • Refractive Index: 1.481
  • PSA: 113.29
  • LogP: 1.17890

Isopentenyl pyrophosphate Security Information

  • Hazardous Material transportation number:UN 1230 3/PG 2
  • Hazard Category Code: 10-23/24/25-39/23/24/25
  • Safety Instruction: 7-16-36/37-45
  • Hazardous Material Identification: T
  • Storage Condition:−20°C
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